Cas no 863751-98-8 (5-ethyl-1-methyl-1H-Pyrazole-3-carboxamide)

• Product Name: 5-ethyl-1-methyl-1H-Pyrazole-3-carboxamide
• CAS No: 863751-98-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD16619767
• CID: 1119491
• PubChem ID: 66958582
• Update Time: 2025-04-20

5-ethyl-1-methyl-1H-Pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-methyl-1H-Pyrazole-3-carboxamide
• KFWIZKIUVPKZNO-UHFFFAOYSA-N
• AKOS015997978
• SCHEMBL1233408
• 5-ethyl-1-methylpyrazole-3-carboxamide
• MFCD16619767
• 863751-98-8
• LS-06999
• DB-207090
• 1H-pyrazole-3-carboxamide, 5-ethyl-1-methyl-
• ALBB-022483

• MDL： MFCD16619767
• Inchi： 1S/C7H11N3O/c1-3-5-4-6(7(8)11)9-10(5)2/h4H,3H2,1-2H3,(H2,8,11)
• InChI Key： KFWIZKIUVPKZNO-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(CC)N(C)N=1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 305.3±30.0 °C at 760 mmHg
• Flash Point: 138.4±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-ethyl-1-methyl-1H-Pyrazole-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides